Cas no 899356-03-7 (3-(4-Ethylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline)

• Product Name: 3-(4-Ethylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• CAS No: 899356-03-7
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 5486469
• PubChem ID: 7470614
• Update Time: 2023-05-19

3-(4-Ethylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• CCG-138043
• 3-(4-ethylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• AKOS001858585
• F3062-0043
• 3-(4-ethylphenyl)sulfonyl-4-pyrrolidin-1-ylquinoline
• 899356-03-7
• 3-(4-Ethylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline

• Inchi： 1S/C21H22N2O2S/c1-2-16-9-11-17(12-10-16)26(24,25)20-15-22-19-8-4-3-7-18(19)21(20)23-13-5-6-14-23/h3-4,7-12,15H,2,5-6,13-14H2,1H3
• InChI Key： LEZDIIRNHMTKGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines